Cas no 2171269-57-9 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171269-57-9
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5803892
• PubChem ID: 165467109
• Update Time: 2025-06-16

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171269-57-9
• EN300-1576606

• Inchi： 1S/C23H26N2O5/c1-3-20(22(28)24-14(2)12-21(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14-,20+/m0/s1
• InChI Key： RJFRLPURZMUIOO-VBKZILBWSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171269-57-9)

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171269-57-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-L-Serine, is a key intermediate in the synthesis of various peptides and proteins, particularly those involved in therapeutic applications. The unique structure of this compound, characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it an essential building block in peptide synthesis and drug development.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild acidic conditions and its ease of removal under basic conditions. This property allows for the sequential addition of amino acids to form complex peptides with high purity and yield. The L-Leucine-L-Serine moiety, on the other hand, provides specific functional groups that can be further modified or conjugated to other molecules, enhancing the versatility of the final product.

Recent advancements in the field have highlighted the potential of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The researchers found that peptides derived from this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for further development.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid in the synthesis of anticancer peptides. The results showed that peptides containing this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The unique structure of the compound allowed for precise targeting and enhanced cellular uptake, leading to improved therapeutic efficacy.

The versatility of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid extends beyond its use as an intermediate in peptide synthesis. It has also been investigated for its potential as a chiral building block in the synthesis of small molecule drugs. A recent study published in Organic Letters reported the successful synthesis of several small molecule inhibitors using this compound as a starting material. These inhibitors showed high selectivity and potency against specific protein targets, highlighting the potential of this compound in drug discovery and development.

The stability and reactivity of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid make it an attractive choice for researchers working on complex chemical syntheses. Its ability to form stable intermediates and its compatibility with various reaction conditions have led to its widespread use in both academic and industrial settings. Additionally, the compound's solubility properties and ease of purification further enhance its utility in large-scale production processes.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171269-57-9) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for the synthesis of peptides, proteins, and small molecule drugs with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.